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Compound of Interest

Compound Name: Sobrac

Cat. No.: B8236314

For researchers, scientists, and drug development professionals utilizing Sobrac, an
irreversible acid ceramidase inhibitor, proper disposal is a critical component of laboratory
safety and operational integrity. While a specific Safety Data Sheet (SDS) for Sobrac (CAS No.
362678-28-2) was not publicly available at the time of this writing, this guide provides essential
safety information and outlines disposal procedures based on its chemical properties as a
brominated organic compound and an irreversible enzyme inhibitor.

As a preferred source for laboratory safety and chemical handling information, this document
aims to build trust by providing value beyond the product itself, ensuring that professionals
have the necessary knowledge to manage chemical waste responsibly.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Sobrac with the appropriate
personal protective equipment (PPE). This includes, but is not limited to:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses or goggles.
e Lab Coat: To protect from spills and contamination.

Work with Sobrac should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.
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Understanding Sobrac: Key Chemical Data

Sobrac is a research chemical identified as an irreversible inhibitor of acid ceramidase.[1] A
summary of its known quantitative data is presented below for easy reference.

Property Value

CAS Number 362678-28-2
Molecular Formula C20H3sBrNOs
Molecular Weight 420.4 g/mol

- DMF: 2 mg/ml- DMSO: 10 mg/ml- Ethanol: 5

Solubilit
Y mg/ml- PBS (pH 7.2): Insoluble

This data is compiled from publicly available chemical information.[1]

Step-by-Step Disposal Protocol

In the absence of a specific SDS, a conservative approach to disposal is recommended,
treating Sobrac as a hazardous chemical waste. The following protocol provides a logical
workflow for its proper disposal.

1. Waste ldentification and Segregation:

» All materials that have come into contact with Sobrac, including unused product,
contaminated labware (e.g., pipette tips, vials), and PPE, should be considered hazardous
waste.

e This waste must be segregated from general laboratory trash and other waste streams to
prevent cross-contamination and ensure proper handling.

2. Inactivation of Unused Sobrac Solutions:

e For small quantities of unused Sobrac in solution, chemical degradation may be a viable
option before final disposal. Given that some enzyme inhibitors can be degraded by strong
bases, a carefully controlled treatment with a 1M sodium hydroxide (NaOH) solution could be
considered.[2]
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Experimental Protocol for Inactivation:

o

Work within a chemical fume hood and wear appropriate PPE.
o Slowly add a 1M NaOH solution to the Sobrac solution while stirring.
o Monitor the pH to ensure it remains strongly basic (pH > 12).

o Allow the mixture to react for a sufficient period (e.g., several hours to overnight) to ensure
complete degradation.

o Neutralize the resulting solution with a suitable acid (e.g., hydrochloric acid) to a pH
between 6 and 8 before proceeding to the next disposal step.

Caution: This procedure should only be performed by personnel experienced in handling
hazardous chemicals and with a thorough understanding of the potential reactions.

. Containerization and Labeling:

All Sobrac waste (both solid and inactivated liquid waste) must be collected in a designated,
leak-proof, and chemically compatible hazardous waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name
("Sobrac"), its CAS number (362678-28-2), and any other information required by your
institution's environmental health and safety (EHS) department.

. Final Disposal:

The ultimate disposal of the containerized Sobrac waste must be handled by a licensed
hazardous waste disposal company.

Contact your institution's EHS department to arrange for pickup and disposal. They will have
established procedures and approved vendors for managing chemical waste.

Never dispose of Sobrac or its contaminated materials down the drain or in the regular
trash.
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Alternative Disposal Considerations for Brominated
Compounds

As Sobrac is a brominated organic compound, other disposal methods may be applicable,
though these should be carried out by specialized waste management services:

» Neutralization with Reducing Agents: Chemical neutralization using reducing agents like
sodium bisulfite or sodium thiosulfate can be an effective method for treating bromine-
containing waste.[3]

o Adsorption: Activated carbon can be used to adsorb bromine vapors or remove it from liquid
waste streams.[3]

 Incineration: High-temperature incineration at a licensed facility equipped with appropriate
emission controls is a common method for the final destruction of organic hazardous waste.

[3]

Logical Workflow for Sobrac Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Sobrac.

Containerize in Labeled Contact Environmental
rdous Waste Container Health & Safety (EHS)

Click to download full resolution via product page
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Caption: A workflow diagram outlining the key steps for the proper disposal of Sobrac waste.

By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and compliant disposal of Sobrac, minimizing risks to themselves, their colleagues, and
the environment. Always consult your institution's specific guidelines and EHS department for
any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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